molecular formula C11H9F5N4O B8542522 Imidazo[1,5-a]pyrimidine-6-carboxamide,8-(3,3,4,4,4-pentafluorobutyl)-

Imidazo[1,5-a]pyrimidine-6-carboxamide,8-(3,3,4,4,4-pentafluorobutyl)-

Cat. No. B8542522
M. Wt: 308.21 g/mol
InChI Key: AHEJCJCFJSMEBD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Imidazo[1,5-a]pyrimidine-6-carboxamide,8-(3,3,4,4,4-pentafluorobutyl)- is a useful research compound. Its molecular formula is C11H9F5N4O and its molecular weight is 308.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality Imidazo[1,5-a]pyrimidine-6-carboxamide,8-(3,3,4,4,4-pentafluorobutyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Imidazo[1,5-a]pyrimidine-6-carboxamide,8-(3,3,4,4,4-pentafluorobutyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Imidazo[1,5-a]pyrimidine-6-carboxamide,8-(3,3,4,4,4-pentafluorobutyl)-

Molecular Formula

C11H9F5N4O

Molecular Weight

308.21 g/mol

IUPAC Name

8-(3,3,4,4,4-pentafluorobutyl)imidazo[1,5-a]pyrimidine-6-carboxamide

InChI

InChI=1S/C11H9F5N4O/c12-10(13,11(14,15)16)3-2-6-8-18-4-1-5-20(8)9(19-6)7(17)21/h1,4-5H,2-3H2,(H2,17,21)

InChI Key

AHEJCJCFJSMEBD-UHFFFAOYSA-N

Canonical SMILES

C1=CN2C(=C(N=C2C(=O)N)CCC(C(F)(F)F)(F)F)N=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of the intermediate from Step D (0.3684 g, 1.092 mmol) and ammonia (11.70 mL, 82 mmol, 7 N in MeOH) was heated at 50° C. under N2 in a screw cap vial for 24 h. The reaction mixture was concentrated in vacuo to remove the excess amine to afford the desired product, as a yellow solid. m/z=309.1 (M+H).
Name
intermediate
Quantity
0.3684 g
Type
reactant
Reaction Step One
Quantity
11.7 mL
Type
reactant
Reaction Step One

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